Cas no 1803846-72-1 (2-Bromo-4-(3-chloropropyl)thiophenol)

2-Bromo-4-(3-chloropropyl)thiophenol is a halogenated thiophenol derivative with a reactive bromo and chloroalkyl substituent, making it a versatile intermediate in organic synthesis. Its structure allows for selective functionalization at both the aromatic and aliphatic positions, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The bromo group enables cross-coupling reactions, while the chloropropyl side chain offers further derivatization potential through nucleophilic substitution. This compound is particularly useful in constructing complex heterocyclic frameworks or as a precursor for sulfur-containing ligands. High purity grades ensure consistent reactivity, making it suitable for precise synthetic applications. Proper handling is advised due to its reactive functional groups.
2-Bromo-4-(3-chloropropyl)thiophenol structure
1803846-72-1 structure
Product Name:2-Bromo-4-(3-chloropropyl)thiophenol
CAS No:1803846-72-1
MF:C9H10BrClS
MW:265.597699642181
CID:4972725
Update Time:2025-06-15

2-Bromo-4-(3-chloropropyl)thiophenol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(3-chloropropyl)thiophenol
    • Inchi: 1S/C9H10BrClS/c10-8-6-7(2-1-5-11)3-4-9(8)12/h3-4,6,12H,1-2,5H2
    • InChI Key: PNSACNXWAAPHFY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)CCCCl)S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • XLogP3: 4
  • Topological Polar Surface Area: 1

2-Bromo-4-(3-chloropropyl)thiophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013022642-250mg
2-Bromo-4-(3-chloropropyl)thiophenol
1803846-72-1 97%
250mg
480.00 USD 2021-06-24
Alichem
A013022642-500mg
2-Bromo-4-(3-chloropropyl)thiophenol
1803846-72-1 97%
500mg
798.70 USD 2021-06-24
Alichem
A013022642-1g
2-Bromo-4-(3-chloropropyl)thiophenol
1803846-72-1 97%
1g
1,504.90 USD 2021-06-24

Additional information on 2-Bromo-4-(3-chloropropyl)thiophenol

Recent Advances in the Application of 2-Bromo-4-(3-chloropropyl)thiophenol (CAS: 1803846-72-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-(3-chloropropyl)thiophenol (CAS: 1803846-72-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This thiophenol derivative, characterized by its bromo and chloropropyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the construction of novel heterocyclic compounds, which are pivotal in the development of therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research involving 2-Bromo-4-(3-chloropropyl)thiophenol is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of kinase inhibitors. The study highlighted that the bromo and chloropropyl groups facilitate selective modifications, enabling the creation of compounds with high affinity and specificity for target kinases. This has opened new avenues for the design of next-generation kinase inhibitors with improved pharmacokinetic properties and reduced off-target effects.

In addition to its applications in kinase inhibitor development, 2-Bromo-4-(3-chloropropyl)thiophenol has been investigated for its potential in antimicrobial drug discovery. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel thiophenol-based analogs with potent activity against drug-resistant bacterial strains. The researchers attributed the enhanced antimicrobial activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism that differs from traditional antibiotics. This finding underscores the compound's potential in addressing the growing challenge of antibiotic resistance.

Furthermore, the compound's utility extends to the field of materials science, where it has been employed in the development of functionalized polymers and nanomaterials. A 2022 study in ACS Applied Materials & Interfaces detailed the use of 2-Bromo-4-(3-chloropropyl)thiophenol as a crosslinking agent in the fabrication of stimuli-responsive hydrogels. These hydrogels exhibited tunable mechanical properties and biocompatibility, making them suitable for applications in drug delivery and tissue engineering. The study emphasized the compound's role in enhancing the stability and functionality of these materials, paving the way for innovative biomedical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 2-Bromo-4-(3-chloropropyl)thiophenol. Recent research has focused on optimizing synthetic protocols to improve yield and purity while minimizing environmental impact. A 2023 review in Green Chemistry highlighted advancements in catalytic methods that reduce the reliance on hazardous reagents, aligning with the principles of sustainable chemistry. These efforts are critical for ensuring the compound's viability in industrial-scale pharmaceutical production.

In conclusion, 2-Bromo-4-(3-chloropropyl)thiophenol (CAS: 1803846-72-1) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to materials science. Ongoing studies continue to uncover its potential, driven by innovations in synthetic chemistry and a deeper understanding of its biological interactions. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.